BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
iIsopropylacetate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: isopropylacetate

Cat. No.: B1230618

Essential Safety and Handling Guide for
Isopropyl Acetate

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety protocols,
operational procedures, and disposal plans for isopropyl acetate to ensure a secure laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Isopropyl acetate is a highly flammable liquid and vapor that can cause serious eye irritation
and may lead to drowsiness or dizziness.[1][2][3] Repeated exposure can also cause skin
dryness or cracking.[1] Adherence to proper PPE guidelines is critical to mitigate these risks.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Always wear safety glasses. For enhanced protection against
splashes, a face shield is recommended.[1] All eye and face protection equipment should be
tested and approved under appropriate government standards such as NIOSH (US) or EN
166 (EV).[1]
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» Hand Protection: Chemical-resistant gloves are mandatory.[3][4] Butyl-rubber gloves with a
minimum layer thickness of 0.7 mm are a suitable option for splash contact. It is crucial to
inspect gloves before each use and employ the proper removal technique to avoid skin
contact with the product.[1]

o Skin and Body Protection: Wear appropriate protective clothing to prevent skin contact.[5] In
case of skin contact, immediately remove all contaminated clothing and rinse the affected
area with water.[2][3] An emergency shower should be readily accessible.

o Respiratory Protection: In well-ventilated areas, respiratory protection may not be necessary.
However, if a risk assessment indicates potential for inhalation of vapors, a full-face
respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator
cartridges should be used as a backup to engineering controls.[1] For situations where a
respirator is the sole means of protection, a full-face supplied air respirator is required.[1]

Quantitative Safety Data

The following table summarizes key quantitative safety data for isopropyl acetate.

Parameter Value

Flash Point 2°C (36°F)[5]

OSHA PEL (TWA) 250 ppm (950 mg/m3)
NIOSH REL (TWA) 100 ppm

ACGIH TLV (TWA) 100 ppm

ACGIH TLV (STEL) 150 ppm

Immediately Dangerous to Life and Health

(IDLH) 1,800 ppm[4]

PEL: Permissible Exposure Limit; TWA: Time-Weighted Average; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value; STEL: Short-Term Exposure Limit.

Operational Plan for Safe Handling
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A systematic approach to handling isopropyl acetate, from acquisition to disposal, is essential

for laboratory safety.

Step 1: Receiving and Storage

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, well-ventilated area away from heat, sparks, open flames, and direct
sunlight.[4][6]

The storage area should be clearly identified and accessible only to trained and authorized
personnel.[2]

Keep containers tightly closed and store in a locked-up location.[1][2][3]

Ensure proper grounding and bonding of containers to prevent static discharge.[3][4]

Step 2: Handling and Use

All work with isopropy! acetate should be conducted in a well-ventilated area, such as a
chemical fume hood.[2][3][6]

Avoid contact with skin and eyes and inhalation of vapors.[1]
Use only non-sparking tools and explosion-proof equipment.[1][3][4]
Prohibit smoking and open flames in the handling area.[4]

Wash hands thoroughly after handling.[2][3]

Step 3: Spill Management

In the event of a spill, evacuate all non-essential personnel from the area.[4]
Remove all sources of ignition.[4]

Ventilate the area.
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o For small spills, use an absorbent material like sand or earth to contain and collect the
spillage.

o For larger spills, prevent the substance from entering drains.[1]

o Collect the spilled material and place it in a suitable, labeled container for disposal.[6]
Step 4: Disposal

 |sopropyl acetate and its containers must be disposed of as hazardous waste.[4]

o Dispose of the contents and container at an approved waste disposal plant in accordance
with local, regional, and national regulations.[1][3]

» Do not dispose of isopropyl acetate into drains or the environment.[1]

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of isopropyl acetate.
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Caption: Workflow for Safe Handling of Isopropy! Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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isopropylacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1230618#personal-protective-equipment-for-
handling-isopropylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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